Cas no 2228742-60-5 (3-amino-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-1-ol)

• Product Name: 3-amino-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-1-ol
• CAS No: 2228742-60-5
• MF: C₉H₁₇N₃O₂S
• MW: 231.315180540085
• CID: 6108460
• PubChem ID: 165609322
• Update Time: 2025-10-10

3-amino-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-1-ol
• 3-amino-1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]propan-1-ol
• 2228742-60-5
• EN300-1752277

• Inchi： 1S/C9H17N3O2S/c1-12(2)9-11-8(14-3)7(15-9)6(13)4-5-10/h6,13H,4-5,10H2,1-3H3
• InChI Key： QAKLAHKMGOJIDM-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1C(CCN)O)OC)N(C)C

Computed Properties

• Exact Mass: 231.10414797g/mol
• Monoisotopic Mass: 231.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 99.8Ų

Additional information on 3-amino-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-1-ol

Introduction to 3-amino-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-1-ol (CAS No. 2228742-60-5) and Its Emerging Applications in Chemical Biology

The compound 3-amino-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-1-ol, identified by its CAS number 2228742-60-5, represents a fascinating molecule with significant potential in the field of chemical biology. This heterocyclic compound features a thiazole core appended with an amino group, a dimethylamino side chain, a methoxy substituent, and an alcohol functional group at the terminal position. The structural complexity of this molecule not only makes it a subject of interest for synthetic chemists but also positions it as a promising candidate for further exploration in drug discovery and molecular interactions.

Recent advancements in medicinal chemistry have highlighted the importance of thiazole derivatives due to their diverse biological activities. The thiazole scaffold is a privileged structure found in numerous bioactive compounds, including antibiotics, antifungals, and anti-inflammatory agents. The presence of both amino and hydroxyl functional groups in this compound suggests potential interactions with biological targets such as enzymes and receptors. Moreover, the dimethylamino moiety can enhance solubility and bioavailability, making it an attractive feature for pharmacological applications.

The methoxy group at the 4-position of the thiazole ring introduces additional electronic properties that can influence the molecule's reactivity and binding affinity. This structural feature has been exploited in various drug design strategies to modulate pharmacokinetic profiles. The alcohol functional group at the terminal position provides a site for further derivatization, allowing chemists to tailor the compound's properties for specific biological assays or therapeutic purposes.

In the context of contemporary research, this compound has garnered attention for its potential role in modulating inflammatory pathways. Studies have demonstrated that thiazole derivatives can interact with key enzymes involved in pro-inflammatory signaling cascades. The combination of an amino, dimethylamino, and hydroxyl group in this molecule may enable it to interfere with processes such as NF-κB activation or MAPK phosphorylation, which are critical in inflammatory responses. Preliminary computational studies suggest that the compound may exhibit binding affinity to proteins such as COX-2 or LOX enzymes, which are implicated in pain and inflammation.

Furthermore, the structural motif of this compound shares similarities with known bioactive molecules used in oncology research. The thiazole core is frequently encountered in anticancer agents due to its ability to disrupt essential cellular processes. The presence of multiple polar functional groups enhances interactions with biomolecules, potentially leading to selective targeting of cancer cells. Researchers are exploring derivatives of this compound to assess their efficacy in inhibiting tumor growth and metastasis. Initial cell-based assays have shown promising results, indicating that modifications to the dimethylamino or hydroxyl groups could enhance cytotoxicity against certain cancer cell lines.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Advanced synthetic methodologies have been employed to construct the thiazole ring efficiently, often utilizing cyclocondensation reactions between appropriate precursors. The introduction of the dimethylamino, methoxy, and alcohol functionalities requires careful selection of reagents and reaction conditions to ensure regioselectivity and high yields. Recent publications have described innovative approaches to streamline these synthetic routes, making it feasible to produce larger quantities for biological testing.

In conclusion, the compound 3-amino-1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylpropan-1-ol (CAS No. 2228742-60-5) represents a valuable scaffold for exploring new therapeutic interventions. Its unique structural features—comprising an amino group, dimethylamino side chain, methoxy substituent, and hydroxyl terminus—position it as a versatile building block for drug discovery programs targeting inflammation and cancer. As research continues to uncover new biological functions of thiazole derivatives, this compound is poised to play a significant role in advancing our understanding of molecular interactions and developing novel therapeutic strategies.